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Bromophenyl)-4-(dimethylamino)-1-
phenethylcyclohexanol

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 4-(4-Bromophenyl)-4-(dimethylamino)-1-phenethylcyclohexanol

CAS No.: 77239-98-6

Cat. No.: S1494157

Compound Overview and Key Identifiers

The table below summarizes the core identifiers and physical properties for Bromadol.

Property Description

Systematic Name 4-(4-Bromophenyl)-4-(dimethylamino)-1-(2-phenylethyl)cyclohexanol [1]
Common Names BDPC, Bromadol [1]

CAS Number 77239-98-6 [2]

Molecular Formula C22H28BrNO [1]

Molar Mass 402.376 g-mol~1 [1]

Melting Point 208 to 210 °C [1]

Chemical Structure A potent synthetic opioid with a distinctive arylcyclohexylamine structure [1]
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Discovery and Pharmacological Profile

Bromadol was discovered in the 1970s by Daniel Lednicer and Philip VonVoigtlander at the Upjohn
Company during research for non-addictive, potent opioid analgesics [1] [3]. A key aspect of its activity

relates to its stereochemistry.

¢ Isomerism and Potency: The compound has a trans-isomer that is the more pharmacologically
active form [1].

¢ Evolving Potency Estimates: Initial animal studies in the 1970s suggested an extraordinarily high
potency, estimated to be approximately 10,000 times that of morphine [1] [3]. Later, more modern
studies provided a revised potency estimate, indicating the active trans-isomer is about 504 times
more potent than morphine [1] or roughly 2.9 times more potent than fentanyl [2].

e Seizure and lllicit Market: Bromadul was first seized in a law enforcement action in Montreal,
Canada, in 2013 and has continued to appear on the international designer drug market [1] [4].

In Vitro Functional Activity

The table below summarizes quantitative data from a 2020 study that evaluated Bromadol's performance in

cellular assays, demonstrating its high potency and efficacy at the p-opioid receptor (MOR) [2].

Assay | Parameter Value Context

Barr2 Recruitment 7.6-fold lower than Measures receptor engagement of beta-

(ECso) fentanyl arrestin-2 [2]

mini-Gi Recruitment 10.8-fold lower than Measures receptor engagement of Gai protein

(ECs0) fentanyl [2]

Key Finding High efficacy and potency  Suggests a molecular explanation for its strong
at MOR in vivo effects [2]

Research and Safety Considerations

Work with highly potent MOR agonists like Bromadol carries a substantial risk of severe adverse effects,

including profound respiratory depression [5].
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e Primary Hazard: The main risk is respiratory depression, which can be fatal [5] [3].
e Other Expected Effects: Based on its pharmacology, expected effects include strong analgesia,
sedation, euphoria, constipation, and development of rapid tolerance and dependence [3].
¢ Recommended Safety Mitigations:
o Always use proper personal protective equipment (PPE) and work in a well-ventilated fume
hood [5].
o Never work alone; other research group members should always be present to observe [5].
o Ensure team training on how to recognize an opioid overdose and administer the rescue agent
naloxone (Narcan) [5].

Research Application and Analogues

Bromadol is used in scientific settings as an analytical reference material for research and forensic
applications [2]. Structure-activity relationship (SAR) studies from its initial development indicate that

analogues with the para-bromine replaced by chlorine or a methyl group retain similar activity [1].

Mechanism of Action and Signaling

Bromadol is a potent p-opioid receptor (MOR) agonist [3]. The diagram below illustrates the core signaling

pathways activated when an agonist like Bromadol binds to MOR.
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Information Gaps and Further Research

The search results provide a solid foundation on Bromadol's background and pharmacology. However, for a
complete technical whitepaper, the following information is lacking from the current search and would

require consulting specialized chemical and pharmacological databases:

¢ Detailed Synthetic Procedure: The complete, step-by-step experimental protocol for the chemical
synthesis and purification of Bromadol is not provided in these results. The original patent (US
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4366172) would be a primary source for this information [1].

e Comprehensive Binding Affinity Data: Specific numerical values (Ki or ICso) from receptor binding
assays for MOR, DOR, and KOR are not detailed.

¢ Full In Vivo Pharmacokinetic Data: Parameters such as bioavailability, half-life, volume of
distribution, and clearance from animal studies are not available in these sources.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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